Cas no 1261932-59-5 (4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid
• CAS No: 1261932-59-5
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320555
• CID: 2764368
• PubChem ID: 53226457
• Update Time: 2025-05-21

4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320555
• 2',6-Difluoro-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261932-59-5
• 4-FLUORO-3-(2-FLUORO-3-METHOXYPHENYL)BENZOIC ACID
• 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95%
• DTXSID90690075
• 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid

• MDL： MFCD18320555
• Inchi： 1S/C14H10F2O3/c1-19-12-4-2-3-9(13(12)16)10-7-8(14(17)18)5-6-11(10)15/h2-7H,1H3,(H,17,18)
• InChI Key： WGMJVXZQFNTDPM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC=C(C(=O)O)C=1)F)OC

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid

Introduction to 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid (CAS No. 1261932-59-5)

4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid (CAS No. 1261932-59-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its aromatic core, substituted with fluoro and methoxy groups, which confer specific chemical and biological properties. The presence of these functional groups makes it a valuable candidate for various applications, including drug discovery and the development of novel therapeutic agents.

The chemical structure of 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid consists of a benzoic acid moiety attached to a substituted phenyl ring. The fluoro substituents on both the benzoic acid and the phenyl ring contribute to its lipophilicity and metabolic stability, while the methoxy group enhances its solubility and reactivity. These properties make it an attractive scaffold for the design of small molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic profiles. 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid is no exception, as it has shown promise in various preclinical studies. For instance, research has demonstrated its potential as a lead compound for the development of inhibitors targeting specific enzymes involved in disease pathways.

One area where 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid has shown significant potential is in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of certain enzymes that are implicated in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. By inhibiting these enzymes, it may help to reduce the accumulation of toxic proteins and alleviate symptoms associated with these conditions.

Beyond neurodegenerative diseases, 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. Preclinical studies have shown that this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid have also been extensively studied. Its high lipophilicity allows for good absorption and distribution within the body, while its metabolic stability ensures that it remains active for an extended period. These properties are crucial for ensuring that the compound reaches its intended target sites and exerts its therapeutic effects.

In addition to its therapeutic potential, 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid has also been investigated for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various biological processes and identify new targets for drug development.

The synthesis of 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid has been well-documented in the literature, with several efficient routes reported. One common approach involves the coupling of 4-fluorobenzoic acid with 2-fluoro-3-methoxybenzeneboronic acid using palladium-catalyzed cross-coupling reactions. This method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 4-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid (CAS No. 1261932-59-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.